Cas no 28721-07-5 (Oxcarbazepine)

• Product Name: Oxcarbazepine
• CAS No: 28721-07-5
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• MDL: MFCD00865307
• CID: 53361
• PubChem ID: 34312
• Update Time: 2026-02-02

Oxcarbazepine Chemical and Physical Properties

Names and Identifiers

• Oxcarbazepine
• 10,11-DIHDYRO-10-OXO-5H-DIBENZ[B,F]AZEPINE-5-CARBOXAMIDE
• 10,11-DIHYDRO-10-OXO-5H-DIBENZ[B,F]AZEPINE-5-CARBOXAMIDE
• 5H-DIBENZ[B,F]AZEPINE-5-CARBOXAMIDE, 10,11-DIHYDRO-10-OXO-
• TRILEPTAL
• f)azepine-5-carboxamide,10,11-dihydro-10-oxo-5h-dibenz(
• gp47680
• 10,11-Dihdyro-10-oxo-5H-dibenz[b,f]azepine-5-carboxamide, Trileptal
• OXCARBAZEPINE(SUBJECTTOPATENTFREE)
• 10,11-Dihydro-10-oxo-5h-dibenz[b,f]azepine-5-carboxamide, Oxacarbazepine
• 10-Oxo-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide
• Oxacarbazepine
• Oxcarbazepine solution
• 10,11-Dihydro-10-oxo-5H-dibenzo[b,f]azepine-5-carboxamide
• Aurene
• Ocarbazepine
• OXCARBAMAZEPINE
• Oxcarbapezine
• Oxecarb
• Oxetol
• Oxcarbazepinum
• Oxcarbazepina
• GP 47680
• Oxcarbazepinum [INN-Latin]
• Oxcarbazepina [INN-Spanish]
• MLS000084586
• 28721-07-5
• KS-5197
• BRD-K04196797-001-12-9
• MLS001201742
• EN300-123538
• SMR000048684
• 10-Oxo-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide #
• HMS1922H17
• Oxcarbazepine, analytical standard
• BDBM34179
• s1391
• SW197468-3
• O0363
• HMS3369J22
• Oxtellar XR
• SCHEMBL35129
• OXCARBAZEPINE [USP-RS]
• NC00088
• KBio2_007291
• KBioGR_001248
• KIN-493
• OXCARBAZEPINE [EP MONOGRAPH]
• FT-0630543
• Oxcarbazepine, Pharmaceutical Secondary Standard; Certified Reference Material
• Oxtellar (TN)
• C07492
• 5H-Dibenz(b,f)azepine-5-carboxamide, 10,11-dihydro-10-oxo-
• NCGC00065934-05
• AM20040094
• OCBZ
• AB00393017_15
• HMS3657O11
• CCG-39509
• Oxcarbazepine (USAN:USP:INN:BAN)
• CHEMBL1068
• Oxcarbazepime
• OXCARBAZEPINE (USP MONOGRAPH)
• AB00393017-12
• 10,11-Dihydro-10-oxo-5H-dibenzo(Z)[b,f]azepine-5-carboxamide
• KBio3_002677
• D00533
• OXCARBAZEPINE [USP MONOGRAPH]
• 10,11-Dihydro-10-oxo-5H-dibenz(b,f)azepine-5-carboxamide
• CHEBI:7824
• DTXCID8025703
• NSC758693
• Trileptal (TN)
• OXCARBAZEPINE (USP-RS)
• Oxcarbazepina (INN-Spanish)
• Tox21_110983
• AC-3483
• OXCARBAZEPINE [MI]
• BCP28260
• Spectrum2_000483
• BSPBio_003457
• SR-01000612612-6
• SBI-0206772.P001
• 10-oxo-10,11-dihydro-5H-dibenzo(b,f)azepine-5-carboxamide
• AB00393017-14
• Oxcarbazepine- Bio-X
• M06310
• KBioSS_002155
• MFCD00865307
• HMS3884K13
• OXCARBAZEPINE (MART.)
• NSC-758693
• BCP33398
• GP-47-680
• HY-B0114
• KBio2_002155
• NCGC00065934-06
• OXCARBAZEPINE [ORANGE BOOK]
• NCGC00065934-02
• OXCARBAZEPINE (EP MONOGRAPH)
• HMS2051O04
• HMS2090F13
• OXCARBAZEPINE [HSDB]
• UNII-VZI5B1W380
• OXCARBAZEPINE [VANDF]
• OXCARBAZEPINE [MART.]
• Epliga
• HMS2093E10
• Z1551967555
• Oxcarbazepine, European Pharmacopoeia (EP) Reference Standard
• EINECS 249-188-8
• Oxcarbazepinum (INN-Latin)
• Spectrum_001675
• SPECTRUM1504243
• N03AF02
• OXCARBAZEPINE [USAN]
• DTXSID0045703
• 9-oxo-2-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaene-2-carboxamide
• Oxcarbazepine, 1mg/ml in Acetonitrile
• CS-1869
• Opera_ID_818
• cid_34312
• 10-oxo-10,11-dihydro-5H-dibenz(b,f)azepin-5-carboxamide
• regid866068
• Oxcarbazepine, United States Pharmacopeia (USP) Reference Standard
• Oxcarbazepine [USAN:USP:INN:BAN]
• Spectrum3_001669
• SY052973
• NSC 758693
• HMS3393O04
• SPBio_000345
• NCGC00065934-03
• Oxcarbazepine, >=98% (HPLC), solid
• Spectrum5_001869
• GTPL7254
• AKOS005516529
• W-107033
• MLS006011855
• Oxcarbazepine (JAN/USP/INN)
• BO164187
• 5-carbamoyl-10-oxo-10,11-dihydro-5H-dibenz[b,f]azepine
• MLS001424025
• HMS2231B12
• NCGC00065934-04
• SR-01000612612-4
• GP-47680
• OXCARBAZEPINE [JAN]
• 10,11-Dihydro-10-oxo-5H-dibenz[b,f]azepin-5-carbonsaeureamid
• HSDB 7524
• Oxtellar
• SR-01000612612
• Tox21_110983_1
• Pharmakon1600-01504243
• Q176301
• MLS000759520
• BIDD:GT0078
• 9-oxo-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxamide
• 5-oxo-6H-benzo[b][1]benzazepine-11-carboxamide
• Epilexter
• HMS3713I10
• NS00010016
• VZI5B1W380
• KBio2_004723
• OXCARBAZEPINE [WHO-DD]
• CAS-28721-07-5
• Oxcarbazepine [INN]
• SPN-804
• Timox
• Spectrum4_000634
• DB00776
• AB00393017_16
• FT-0673414
• BRD-K04196797-001-25-1
• BRD-K04196797-001-23-6
• STK594696
• BRD-K04196797-001-24-4

• MDL： MFCD00865307
• Inchi： 1S/C15H12N2O2/c16-15(19)17-12-7-3-1-5-10(12)9-14(18)11-6-2-4-8-13(11)17/h1-8H,9H2,(H2,16,19)
• InChI Key： CTRLABGOLIVAIY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C(N)=O)C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 252.09000
• Monoisotopic Mass: 252.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.7
• Topological Polar Surface Area: 63.4

Experimental Properties

• Color/Form: Light brown crystal
• Density: 1.329
• Melting Point: 216°C(dec.)(lit.)
• Boiling Point: 457.2°C at 760 mmHg
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: 1.661
• Solubility: DMSO: ~9 mg/mL
• Water Partition Coefficient: Soluble in DMSO, methanol, water, ethanol and acetone.
• PSA: 63.40000
• LogP: 3.40750
• Merck: 6929
• Color/Form: 1.0 mg/mL in acetonitrile

Oxcarbazepine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 16-36/37
• RTECS：HN8445000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines

Additional information on Oxcarbazepine

Introduction to Oxcarbazepine (CAS No. 28721-07-5)

Oxcarbazepine, a derivative of carbamazepine, is a significant compound in the field of pharmaceuticals, particularly known for its role as an antiepileptic drug. The chemical structure of Oxcarbazepine (CAS No. 28721-07-5) exhibits a unique arrangement of atoms that contributes to its therapeutic efficacy. This introduction delves into the compound's properties, mechanisms of action, and recent advancements in its application, emphasizing the latest research findings.

The molecular formula of Oxcarbazepine is C₁₁H₁₄N₂O₂, and it is characterized by its carboxamide group and a benzene ring substituted with a nitro group. These structural features are crucial for its pharmacological activity, particularly in modulating voltage-gated sodium channels in the brain. The compound's stability and solubility profile make it suitable for oral administration, which has been a key factor in its widespread use.

In recent years, there has been growing interest in understanding the neurobiological mechanisms underlying the therapeutic effects of Oxcarbazepine. Research has shown that it not only inhibits sodium channel activity but also exhibits anti-inflammatory and antioxidant properties. These additional effects have opened new avenues for exploring its potential in treating neurological disorders beyond epilepsy. For instance, studies have indicated that Oxcarbazepine may play a role in mitigating neuroinflammation, which is a critical factor in conditions such as multiple sclerosis and Alzheimer's disease.

The pharmacokinetics of Oxcarbazepine have been extensively studied to optimize dosing regimens and minimize side effects. The compound undergoes rapid absorption after oral administration and is metabolized primarily by hydroxylation and glucuronidation. Recent research has highlighted the importance of genetic variability in drug metabolism, particularly focusing on the role of cytochrome P450 enzymes. This has led to the development of personalized medicine approaches to ensure maximal efficacy and safety for patients.

One of the most notable recent advancements in the field of Oxcarbazepine research is its investigation as a potential treatment for chronic pain conditions. Preclinical studies have demonstrated that it can modulate pain signaling pathways by inhibiting voltage-gated sodium channels in peripheral nerves. This has sparked interest in exploring its use for conditions such as neuropathic pain and fibromyalgia. Clinical trials are currently underway to evaluate its efficacy and safety in these populations.

The development of novel formulations of Oxcarbazepine has also been a focus of recent research. Extended-release formulations have been designed to improve patient compliance by reducing the frequency of dosing. Additionally, transdermal delivery systems are being explored as an alternative route of administration, which could provide more consistent blood levels and reduce systemic side effects. These innovations aim to enhance the overall therapeutic experience for patients.

The safety profile of Oxcarbazepine has been well-documented in numerous clinical trials. Common side effects include dizziness, drowsiness, and nausea, but these are generally mild and transient. However, rare but serious adverse effects such as liver enzyme elevations have been reported, necessitating regular monitoring of liver function in patients on long-term therapy. Ongoing research is focused on identifying risk factors associated with these adverse effects to help clinicians better manage patients receiving Oxcarbazepine.

In conclusion, Oxcarbazepine (CAS No. 28721-07-5) remains a cornerstone in the treatment of epilepsy and is increasingly being explored for other neurological disorders. Its unique chemical structure and multifaceted pharmacological actions make it a versatile therapeutic agent. With ongoing research uncovering new applications and improving delivery methods, the future prospects for Oxcarbazepine are promising. Clinicians and researchers continue to investigate its potential to address unmet medical needs across various neurological conditions.